Cas no 6226-96-6 (4,5-Dihydroxy-3-[[4-(phenylazo)phenyl]azo]naphthalene-2,7-disulfonic acid disodium salt)

• Product Name: 4,5-Dihydroxy-3-[[4-(phenylazo)phenyl]azo]naphthalene-2,7-disulfonic acid disodium salt
• CAS No: 6226-96-6
• MF: C₂₂H₁₄N₄Na₂O₈S₂
• MW: 572.478104114532
• CID: 451609
• Update Time: 2023-11-19

4,5-Dihydroxy-3-[[4-(phenylazo)phenyl]azo]naphthalene-2,7-disulfonic acid disodium salt Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonic acid,4,5-dihydroxy-3-[[4-(phenylazo)phenyl]azo]-, disodium salt
• 4,5-Dihydroxy-3-[[4-(phenylazo)phenyl]azo]naphthalene-2,7-disulfonic acid disodium salt
• C.I.27560
• CID 101919486
• Chromotrope 7B

• Inchi： 1S/C22H16N4O8S2.2Na/c27-18-12-17(35(29,30)31)10-13-11-19(36(32,33)34)21(22(28)20(13)18)26-25-16-8-6-15(7-9-16)24-23-14-4-2-1-3-5-14;;/h1-12,27-28H,(H,29,30,31)(H,32,33,34);;/q;2*+1/p-2/b24-23+,26-25+;;
• InChI Key： BGAXEQHYLLCZNC-RVTJCSDESA-L
• SMILES： S(C1C(=C(C2C(=CC(=CC=2C=1)S(=O)(=O)O)[O-])[O-])/N=N/C1C=CC(=CC=1)/N=N/C1C=CC=CC=1)(=O)(=O)O.[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 1010
• Topological Polar Surface Area: 221